Cas no 1513425-88-1 (3-(2,3-dihydro-1H-inden-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1513425-88-1
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 5790681
• PubChem ID: 83487194
• Update Time: 2025-10-12

3-(2,3-dihydro-1H-inden-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1746652
• 1513425-88-1

• Inchi： 1S/C15H18O2/c1-15(2)12(13(15)14(16)17)11-7-6-9-4-3-5-10(9)8-11/h6-8,12-13H,3-5H2,1-2H3,(H,16,17)
• InChI Key： CFBACWJCAUZDKF-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC3CCCC=3C=2)C1(C)C)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 3-(2,3-dihydro-1H-inden-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 3-(2,3-dihydro-1H-inden-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1513425-88-1)

The compound 3-(2,3-dihydro-1H-inden-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1513425-88-1) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydroindene moiety and a dimethylcyclopropane carboxylate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in inflammation and metabolic disorders.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their applications in drug discovery. The 2,2-dimethylcyclopropane scaffold, in particular, is known for enhancing metabolic stability and bioavailability. This has led to a growing interest in CAS No. 1513425-88-1 as a building block for novel therapeutics. Its carboxylic acid functionality further allows for versatile derivatization, enabling the development of prodrugs or targeted delivery systems.

From an environmental perspective, 3-(2,3-dihydro-1H-inden-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid aligns with the trend toward sustainable chemistry. Its synthesis can be optimized using green solvents and catalytic methods, reducing waste and energy consumption. This resonates with the broader push for eco-friendly chemical processes, a topic frequently searched in academic and industrial circles.

Another hot topic tied to this compound is its potential in precision medicine. With the rise of personalized therapies, researchers are exploring how cyclopropane derivatives can be tailored to individual genetic profiles. CAS No. 1513425-88-1 is being studied for its interactions with specific enzymes and receptors, which could lead to breakthroughs in treating rare diseases.

In the agrochemical sector, 3-(2,3-dihydro-1H-inden-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is gaining attention for its role in developing next-generation crop protection agents. Its structural features may contribute to novel modes of action against resistant pests, addressing a critical challenge in modern agriculture. This aligns with frequent searches for sustainable pest control solutions.

Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound. Purity and stability studies are also critical, given its potential applications in regulated industries. These aspects are often queried by quality control professionals and regulatory bodies.

In summary, CAS No. 1513425-88-1 represents a versatile and promising compound at the intersection of multiple research fields. Its relevance to drug development, green chemistry, and agricultural innovation ensures continued interest from both academia and industry. Future studies will likely explore its mechanistic details and commercial scalability.